molecular formula C18H17N3O3 B2630988 N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide CAS No. 891123-21-0

N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide

Cat. No. B2630988
CAS RN: 891123-21-0
M. Wt: 323.352
InChI Key: NXEKWQDYZYCXSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of “N-(2,5-Dimethylphenyl)formamide” is available as a 2D Mol file or as a computed 3D SD file . The molecular formula is C9H11NO and the molecular weight is 149.1897 .

Scientific Research Applications

Anticancer Activity

The synthesis and evaluation of oxadiazole analogues, including structures similar to N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide, have demonstrated notable anticancer activity. These compounds were tested across a range of cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancer cell lines. Certain derivatives showed substantial activity, indicating the potential of these compounds in cancer research and therapy development (Ahsan et al., 2014).

Antimicrobial and Enzyme Modulation

Compounds bearing the 1,3,4-oxadiazole moiety have been reported to exhibit significant antimicrobial properties and effects on enzyme activities. For instance, derivatives containing the glycine moiety alongside the oxadiazole ring demonstrated activation and inhibitory effects on certain transferase enzymes, offering insights into their potential as modulators of enzymatic function (Tomi et al., 2010).

Antioxidant Properties

The antioxidant capabilities of compounds with a structure akin to N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide have been explored, revealing their potential in combating oxidative stress. These findings suggest applications in areas where oxidative damage is a concern, such as neurodegenerative diseases, aging, and chronic inflammation (Shakir et al., 2014).

Nematocidal Activity

Innovative studies have identified certain 1,3,4-oxadiazole derivatives as having promising nematocidal activity. These compounds have been evaluated for their effectiveness against Bursaphelenchus xylophilus, a nematode responsible for pine wilt disease, showcasing the potential agricultural applications of these molecules (Liu et al., 2022).

Safety and Hazards

The safety data sheet for “N-(2,5-Dimethylphenyl)formamide” indicates that it is classified as having acute oral toxicity (Category 4), skin corrosion/irritation (Category 2), serious eye damage/eye irritation (Category 2A), and specific target organ toxicity with single exposure causing respiratory tract irritation (Category 3) .

Future Directions

The 2,5-dimethylphenyl scaffold is a common structural feature in many antimicrobial compounds . Therefore, derivatives of “N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide” could be further explored as novel scaffolds for the development of antimicrobial candidates targeting Gram-positive bacteria and drug-resistant pathogenic fungi .

properties

IUPAC Name

N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-methoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17N3O3/c1-11-8-9-12(2)14(10-11)17-20-21-18(24-17)19-16(22)13-6-4-5-7-15(13)23-3/h4-10H,1-3H3,(H,19,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NXEKWQDYZYCXSE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)C3=CC=CC=C3OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-methoxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.